5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydro-5-quinazolinyl)-2-furamide

• IUPAC Name: 5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydroquinazolin-5-yl)furan-2-carboxamide
• InChI: InChI=1S/C20H19N3O3/c1-25-18-11-10-17(26-18)20(24)23-16-9-5-8-15-14(16)12-21-19(22-15)13-6-3-2-4-7-13/h2-4,6-7,10-12,16H,5,8-9H2,1H3,(H,23,24)
• InChI Key: OISJZYZCCMGNJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(O1)C(=O)NC2CCCC3=NC(=NC=C23)C4=CC=CC=C4
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydro-5-quinazolinyl)-2-furamide is a chemical compound that has been the subject of scientific research in recent years. This compound has been synthesized using various methods and has shown potential in various applications, mainly in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydro-5-quinazolinyl)-2-furamide is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of certain enzymes and receptors in the body. It has also been suggested that the compound may modulate the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects
Studies have shown that 5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydro-5-quinazolinyl)-2-furamide can exert various biochemical and physiological effects on the body. It has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit anticonvulsant activity. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydro-5-quinazolinyl)-2-furamide in lab experiments include its potential therapeutic applications and its ability to modulate the activity of certain enzymes and receptors in the body. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydro-5-quinazolinyl)-2-furamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its mechanism of action in more detail, in order to fully understand how it exerts its effects on the body. Additionally, further studies are needed to determine the safety and toxicity of this compound, particularly in human trials.

Synthesis Methods

The synthesis of 5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydro-5-quinazolinyl)-2-furamide has been reported using various methods. One of the most commonly used methods is the reaction of 2-aminobenzophenone with 5-methoxyfuran-2-carboxylic acid in the presence of acetic anhydride and pyridine. The resulting product is then reduced using sodium borohydride to obtain the desired compound.

Scientific Research Applications

5-methoxy-N-(2-phenyl-5,6,7,8-tetrahydro-5-quinazolinyl)-2-furamide has been extensively studied for its potential application in medicinal chemistry. It has been found to exhibit antitumor, anti-inflammatory, and anticonvulsant activities. It has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.